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Compound of Interest

Compound Name: N-Nitroso Lidocaine

Cat. No.: B16337365

Get Quote

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals on the structure elucidation of N-Nitroso Lidocaine EP

Impurity E. This document outlines the identity, potential formation pathways, and analytical

methodologies for the characterization of this impurity.

Introduction to Nitrosamine Impurities
Nitrosamine impurities have become a significant concern for the pharmaceutical industry and

regulatory bodies worldwide.[1][2][3][4][5] These compounds are classified as probable human

carcinogens, and their presence in drug substances, even at trace levels, can pose a risk to

patient safety.[2][5] Nitrosamines can form through the reaction of secondary or tertiary amines

with nitrosating agents, such as nitrous acid, which can be present as an impurity in raw

materials, solvents, or excipients.[6] The investigation and control of nitrosamine impurities are

now a critical aspect of drug development and manufacturing.

Identity and Structure of N-Nitroso Lidocaine EP
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N-Nitroso Lidocaine EP Impurity E is a potential nitrosamine impurity related to the active

pharmaceutical ingredient (API) Lidocaine. Based on information from various suppliers of

reference standards, the key identification details are summarized below.

Parameter Value Source

Chemical Name

2,2'-(Nitrosoazanediyl)bis(N-

(2,6-

dimethylphenyl)acetamide)

[6][7][8][9]

Synonyms N-Nitroso N-Desethyl lidocaine [6]

Molecular Formula C20H24N4O3 [6][7][9]

Molecular Weight 368.4 g/mol [9][10][11]

CAS Number Not Assigned [6][9][10][11][12]

Proposed Formation Pathway
The formation of N-Nitroso Lidocaine EP Impurity E likely involves the nitrosation of a

secondary amine precursor, which itself is a degradation product or an impurity in the Lidocaine

manufacturing process. A plausible pathway is the nitrosation of Lidocaine Impurity E.
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Caption: Proposed formation pathway of N-Nitroso Lidocaine EP Impurity E.

Workflow for Structure Elucidation
The structural elucidation of a novel impurity like N-Nitroso Lidocaine EP Impurity E requires

a systematic analytical approach. The following workflow outlines the key steps involved.
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Caption: General workflow for the structure elucidation of a pharmaceutical impurity.

Experimental Protocols
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Detailed experimental protocols are essential for the accurate identification and

characterization of N-Nitroso Lidocaine EP Impurity E. The following are proposed

methodologies based on standard analytical techniques.

High-Performance Liquid Chromatography (HPLC)
Parameter Proposed Condition

Column C18, 250 mm x 4.6 mm, 5 µm

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient Time (min)

0

20

25

26

30

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detector UV at 254 nm

Injection Volume 10 µL

Mass Spectrometry (MS)
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Parameter Proposed Condition

Ionization Mode Electrospray Ionization (ESI), Positive

Mass Analyzer Quadrupole Time-of-Flight (Q-TOF)

Scan Range m/z 50 - 1000

Capillary Voltage 3.5 kV

Cone Voltage 30 V

Source Temperature 120 °C

Desolvation Temperature 350 °C

Collision Energy (for MS/MS) Ramped from 10 to 40 eV

Nuclear Magnetic Resonance (NMR) Spectroscopy
Parameter Proposed Condition

Solvent DMSO-d6

Spectrometer 500 MHz or higher

¹H NMR

Pulse Sequence zg30

Number of Scans 16

Relaxation Delay 2 s

¹³C NMR

Pulse Sequence zgpg30

Number of Scans 1024

Relaxation Delay 2 s

2D NMR COSY, HSQC, HMBC

Data Presentation and Interpretation
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The data obtained from the analytical techniques described above should be systematically

collected and interpreted to propose and confirm the structure of the impurity.

HPLC Data
The HPLC method should demonstrate the separation of N-Nitroso Lidocaine EP Impurity E

from Lidocaine and other related substances. The retention time and purity of the isolated

impurity should be recorded.

Mass Spectrometry Data
High-resolution mass spectrometry will provide the accurate mass of the molecular ion, which

can be used to determine the elemental composition. For C20H24N4O3, the expected

monoisotopic mass is 368.1848 g/mol . The fragmentation pattern observed in the MS/MS

spectrum will provide valuable information about the connectivity of the atoms in the molecule.

NMR Data
The ¹H and ¹³C NMR spectra will provide detailed information about the chemical environment

of the hydrogen and carbon atoms, respectively. 2D NMR experiments such as COSY, HSQC,

and HMBC will be crucial in establishing the connectivity between different parts of the

molecule and confirming the final structure.

Conclusion
The structure elucidation of N-Nitroso Lidocaine EP Impurity E is a critical step in ensuring the

safety and quality of Lidocaine-containing drug products. This guide provides a comprehensive

framework for the identification and characterization of this impurity, from its proposed

formation pathway to detailed analytical methodologies. A systematic approach combining

chromatographic separation with spectroscopic techniques is essential for unambiguous

structure determination. The synthesis of a reference standard is the final confirmatory step in

this process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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